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Compound of Interest

Compound Name: (D-Trp2,7,9)-substance P

Cat. No.: B561261

Essential Safety and Handling of (D-Trp2,7,9)-
substance P

(D-Trp2,7,9)-substance P is a synthetic analogue of Substance P, a neuropeptide involved in
various biological processes, including pain transmission and inflammation.[1] Due to its potent
biological activity, researchers, scientists, and drug development professionals must handle this
compound with appropriate safety precautions to minimize the risk of exposure. This guide
provides essential, immediate safety and logistical information for the operational use and
disposal of (D-Trp2,7,9)-substance P.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for (D-Trp2,7,9)-substance P is not readily available
in the public domain, the parent compound, Substance P, is classified as harmful if swallowed,
in contact with skin, or if inhaled.[2] Given the structural similarity and biological activity, it is
prudent to handle (D-Trp2,7,9)-substance P with the same level of caution. The primary routes
of exposure are inhalation, skin contact, and ingestion.[3]

The following table summarizes the recommended Personal Protective Equipment (PPE) for
handling (D-Trp2,7,9)-substance P.
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PPE Category

Minimum
Requirement

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-rated

gloves

ASTM D6978 tested

gloves

To prevent skin
contact with the
substance.[3][4]

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified

To protect eyes from
splashes or airborne

particles.

Respiratory Protection

NIOSH-approved N95

or higher respirator

N95 or P100

To prevent inhalation
of the lyophilized
powder, especially
when weighing or
reconstituting.[3][5][6]

Body Protection

Disposable lab coat or

gown

Impermeable to

chemicals

To protect skin and
clothing from

contamination.[3][4]

Note: The selection of appropriate PPE should be based on a site-specific risk assessment.[5]

Operational Plan for Safe Handling

A systematic approach is crucial for minimizing exposure risk during the handling of (D-

Trp2,7,9)-substance P. The following workflow outlines the key steps for safe handling, from

preparation to disposal.
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Safe Handling Workflow for (D-Trp2,7,9)-substance P
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Designate Handling Area:

o All work with the lyophilized powder of (D-Trp2,7,9)-substance P should be conducted in
a designated area, such as a chemical fume hood or a Class Il Biosafety Cabinet, to
minimize the risk of inhalation.[3]

Gather and Don PPE:

o Before handling the compound, ensure all necessary PPE is readily available and properly
donned as specified in the table above.

Prepare Materials & Weighing:

o If working with the powdered form, carefully weigh the required amount in a chemical fume
hood.

o Use anti-static weigh paper or a dedicated spatula to prevent dispersal of the powder.

Reconstitute Compound:

o Reconstitute the lyophilized powder according to the manufacturer's instructions or your
experimental protocol.[7]

o Slowly add the solvent to the vial to avoid aerosolization.

Perform Experiment:

o Conduct all experimental procedures involving the substance within the designated
containment area.

o Avoid direct contact with skin and eyes.

Decontaminate Surfaces & Equipment:

o After use, decontaminate all surfaces and non-disposable equipment with an appropriate
cleaning agent (e.g., 70% ethanol), followed by a thorough rinse with water.

Doff PPE:
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o Remove PPE in the correct order to prevent cross-contamination. Typically, gloves are
removed first, followed by the gown, and then eye and respiratory protection.

o Dispose of Waste:

o All disposable items that have come into contact with (D-Trp2,7,9)-substance P, including
gloves, gowns, and pipette tips, should be considered hazardous waste.

o Collect all waste in a clearly labeled, sealed container.
o Dispose of the hazardous waste according to your institution's and local regulations.

By adhering to these safety protocols, researchers can significantly mitigate the risks
associated with handling the potent neuropeptide analogue, (D-Trp2,7,9)-substance P,
ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b561261#personal-protective-equipment-for-handling-
d-trp2-7-9-substance-p]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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